Cas no 58480-01-6 (2-[bis(phosphonomethyl)amino]ethanesulfonic acid)

• Product Name: 2-[bis(phosphonomethyl)amino]ethanesulfonic acid
• CAS No: 58480-01-6
• MF: C₄H₁₃NO₉P₂S
• MW: 313.159842252731
• CID: 1610504
• PubChem ID: 15936131
• Update Time: 2025-04-21

2-[bis(phosphonomethyl)amino]ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-[bis(phosphonomethyl)amino]ethanesulfonic acid
• ethanesulfonic acid, 2-[bis(phosphonomethyl)amino]-
• LogP
• 2-[Bis(phosphonomethyl)amino]ethane-1-sulfonic acid
• 58480-01-6
• SCHEMBL1829531
• DTXSID90579851

• Inchi： 1S/C4H13NO9P2S/c6-15(7,8)3-5(4-16(9,10)11)1-2-17(12,13)14/h1-4H2,(H2,6,7,8)(H2,9,10,11)(H,12,13,14)
• InChI Key： FMQLJKRHLSCZEW-UHFFFAOYSA-N
• SMILES： S(CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 312.97869
• Monoisotopic Mass: 312.97862616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 181Ų

Experimental Properties

• PSA: 172.67